Cas no 2247105-60-6 (6-(bromomethyl)-2,2-difluoro-spiro[2.5]octane)

• Product Name: 6-(bromomethyl)-2,2-difluoro-spiro[2.5]octane
• CAS No: 2247105-60-6
• MF: C₉H₁₃BrF₂
• MW: 239.10032916069
• CID: 5107033
• Update Time: 2026-03-03

6-(bromomethyl)-2,2-difluoro-spiro[2.5]octane Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-2,2-difluorospiro[2.5]octane
• 6-(bromomethyl)-2,2-difluoro-spiro[2.5]octane

• Inchi： 1S/C9H13BrF2/c10-5-7-1-3-8(4-2-7)6-9(8,11)12/h7H,1-6H2
• InChI Key： KQEKJEMTTXZKCN-UHFFFAOYSA-N
• SMILES： BrCC1CCC2(CC1)CC2(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 3.4
• Topological Polar Surface Area: 0

Additional information on 6-(bromomethyl)-2,2-difluoro-spiro[2.5]octane

Introduction to 6-(bromomethyl)-2,2-difluoro-spiro[2.5]octane (CAS No. 2247105-60-6)

6-(bromomethyl)-2,2-difluoro-spiro[2.5]octane, identified by the chemical identifier CAS No. 2247105-60-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This spirocyclic compound features a bromomethyl substituent at the sixth carbon position, coupled with a perfluorinated environment at the second and third carbon atoms, which endows it with distinct reactivity and potential applications in synthetic chemistry.

The spirocyclic core of 6-(bromomethyl)-2,2-difluoro-spiro[2.5]octane is a key structural motif that contributes to its stability and versatility in chemical transformations. The presence of the bromomethyl group (—CH₂Br) makes it a valuable intermediate for nucleophilic substitution reactions, enabling the introduction of various functional groups for further derivatization. This property is particularly useful in the synthesis of complex molecules, including pharmaceuticals and agrochemicals, where controlled functionalization is essential.

The perfluorinated (—CF₃) groups at the second and third carbon positions introduce electron-withdrawing effects, which can influence the electronic properties of the molecule. This feature is particularly relevant in applications involving charge transport or energy transfer processes, making 6-(bromomethyl)-2,2-difluoro-spiro[2.5]octane a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) or photovoltaic devices. Recent studies have highlighted its potential as a building block for high-performance electronic materials due to its ability to enhance thermal and chemical stability while maintaining favorable optoelectronic characteristics.

In pharmaceutical research, the unique structural features of 6-(bromomethyl)-2,2-difluoro-spiro[2.5]octane have been explored for their ability to modulate biological pathways. The spirocyclic scaffold is known to improve metabolic stability and binding affinity in drug candidates, while the bromomethyl group provides a versatile handle for further chemical modifications. Preliminary studies suggest that derivatives of this compound may exhibit promising activity in areas such as anti-inflammatory and antiviral therapies. The fluorine atoms contribute to lipophilicity and metabolic resistance, which are critical factors in drug design.

The synthesis of 6-(bromomethyl)-2,2-difluoro-spiro[2.5]octane involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include halogenation of precursor spirocyclic compounds followed by selective functionalization at the bromomethyl position. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing waste and improving scalability.

Recent advancements in computational chemistry have also played a crucial role in understanding the reactivity and properties of 6-(bromomethyl)-2,2-difluoro-spiro[2.5]octane. Molecular modeling studies have provided insights into how the perfluorinated groups influence electronic distributions and intermolecular interactions, guiding the design of more effective derivatives for specific applications. These computational approaches are complemented by experimental validations, ensuring that theoretical predictions align with empirical observations.

The industrial relevance of 6-(bromomethyl)-2,2-difluoro-spiro[2.5]octane extends beyond academic research into commercial applications. Its incorporation into advanced materials has shown promise in enhancing performance metrics such as durability and efficiency. For instance, polymers modified with this compound have demonstrated improved resistance to environmental degradation while maintaining flexibility and mechanical strength.

Future directions in the study of 6-(bromomethyl)-2,2-difluoro-spiro[2.5]octane include exploring its role in medicinal chemistry through structure-activity relationship (SAR) studies. By systematically varying substituents on the spirocyclic core or introducing additional functional groups, researchers aim to uncover novel pharmacophores with enhanced therapeutic potential. Additionally, green chemistry principles are being applied to develop more sustainable synthetic routes that minimize hazardous byproducts.

The integration of 6-(bromomethyl)-2,2-difluoro-spiro[2.5]octane into next-generation technologies is another area of active investigation. Its potential use in smart materials capable of responding to external stimuli has sparked interest in applications ranging from sensors to drug delivery systems. The ability to fine-tune its properties through chemical modification makes it an attractive candidate for developing innovative solutions across multiple industries.